Latrepirdine
Latrepirdine
Latrepirdine, also known as dimebone or preparation 84, belongs to the class of organic compounds known as n-alkylindoles. N-alkylindoles are compounds containing an indole moiety that carries an alkyl chain at the 1-position. Latrepirdine is considered to be a practically insoluble (in water) and relatively neutral molecule. In humans, latrepirdine is involved in the latrepirdine H1-antihistamine action pathway.
Latrepirdine has been investigated for the treatment of Alzheimer's Disease and Huntington's Disease.
2,8-dimethyl-5-[2-(6-methyl-3-pyridinyl)ethyl]-3,4-dihydro-1H-pyrido[4,3-b]indole is a member of indoles.
Latrepirdine has been investigated for the treatment of Alzheimer's Disease and Huntington's Disease.
2,8-dimethyl-5-[2-(6-methyl-3-pyridinyl)ethyl]-3,4-dihydro-1H-pyrido[4,3-b]indole is a member of indoles.
Brand Name:
Vulcanchem
CAS No.:
3613-73-8
VCID:
VC0005380
InChI:
InChI=1S/C21H25N3/c1-15-4-7-20-18(12-15)19-14-23(3)10-9-21(19)24(20)11-8-17-6-5-16(2)22-13-17/h4-7,12-13H,8-11,14H2,1-3H3
SMILES:
CC1=CC2=C(C=C1)N(C3=C2CN(CC3)C)CCC4=CN=C(C=C4)C
Molecular Formula:
C21H25N3
Molecular Weight:
319.4 g/mol
Latrepirdine
CAS No.: 3613-73-8
Inhibitors
VCID: VC0005380
Molecular Formula: C21H25N3
Molecular Weight: 319.4 g/mol
CAS No. | 3613-73-8 |
---|---|
Product Name | Latrepirdine |
Molecular Formula | C21H25N3 |
Molecular Weight | 319.4 g/mol |
IUPAC Name | 2,8-dimethyl-5-[2-(6-methylpyridin-3-yl)ethyl]-3,4-dihydro-1H-pyrido[4,3-b]indole |
Standard InChI | InChI=1S/C21H25N3/c1-15-4-7-20-18(12-15)19-14-23(3)10-9-21(19)24(20)11-8-17-6-5-16(2)22-13-17/h4-7,12-13H,8-11,14H2,1-3H3 |
Standard InChIKey | JNODQFNWMXFMEV-UHFFFAOYSA-N |
SMILES | CC1=CC2=C(C=C1)N(C3=C2CN(CC3)C)CCC4=CN=C(C=C4)C |
Canonical SMILES | CC1=CC2=C(C=C1)N(C3=C2CN(CC3)C)CCC4=CN=C(C=C4)C |
Appearance | Assay:≥98%A crystalline solid |
Description | Latrepirdine, also known as dimebone or preparation 84, belongs to the class of organic compounds known as n-alkylindoles. N-alkylindoles are compounds containing an indole moiety that carries an alkyl chain at the 1-position. Latrepirdine is considered to be a practically insoluble (in water) and relatively neutral molecule. In humans, latrepirdine is involved in the latrepirdine H1-antihistamine action pathway. Latrepirdine has been investigated for the treatment of Alzheimer's Disease and Huntington's Disease. 2,8-dimethyl-5-[2-(6-methyl-3-pyridinyl)ethyl]-3,4-dihydro-1H-pyrido[4,3-b]indole is a member of indoles. |
Synonyms | dimebolin dimebon dimebone latrepirdine PF 01913539 PF 1913539 PF-01913539 PF-1913539 PF01913539 PF1913539 |
PubChem Compound | 197033 |
Last Modified | Nov 11 2021 |
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